Cas no 142148-66-1 (D-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-(trimethylsilyl)-)

• Product Name: D-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-(trimethylsilyl)-
• CAS No: 142148-66-1
• MF: C₁₁H₂₃NO₄Si
• MW: 261.390124559402
• MDL: MFCD29076885
• CID: 3734674
• PubChem ID: 14499069
• Update Time: 2025-06-08

D-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• D-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-(trimethylsilyl)-
• 2-([(TERT-BUTOXY)CARBONYL]AMINO)-3-(TRIMETHYLSILYL)PROPANOIC ACID
• AT30052
• 142148-66-1
• (2S)-2-((TERT-BUTOXYCARBONYL)AMINO)-3-(TRIMETHYLSILYL)PROPANOIC ACID
• N-(tert-Butoxycarbonyl)-3-trimethylsilyl-D-alanine
• SCHEMBL2367381
• LMFSUXXQTKCGGW-MRVPVSSYSA-N

• MDL： MFCD29076885
• Inchi： 1S/C11H23NO4Si/c1-11(2,3)16-10(15)12-8(9(13)14)7-17(4,5)6/h8H,7H2,1-6H3,(H,12,15)(H,13,14)/t8-/m1/s1
• InChI Key： LMFSUXXQTKCGGW-MRVPVSSYSA-N
• SMILES： C(O)(=O)[C@@H](C[Si](C)(C)C)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 261.13963475Da
• Monoisotopic Mass: 261.13963475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

Additional information on D-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-(trimethylsilyl)-

D-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-(trimethylsilyl): An Overview of Its Properties and Applications

D-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-(trimethylsilyl), with the CAS number 142148-66-1, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a D-alanine backbone, a N-[(1,1-dimethylethoxy)carbonyl] (Boc) protecting group, and a 3-(trimethylsilyl) substituent. These functional groups contribute to its stability and reactivity, making it a valuable intermediate in various chemical and pharmaceutical processes.

The D-alanine residue in this compound is an important amino acid that plays a crucial role in the structure and function of peptides and proteins. In its protected form, the N-[(1,1-dimethylethoxy)carbonyl)] (Boc) group prevents premature deprotonation and ensures that the amino acid remains stable during synthetic manipulations. The 3-(trimethylsilyl) substituent further enhances the compound's stability by providing additional steric protection and reducing reactivity with other chemical species.

In recent years, the use of D-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-(trimethylsilyl) has been explored in several areas of research. One notable application is in the synthesis of peptidomimetics, which are molecules designed to mimic the structure and function of natural peptides. Peptidomimetics have gained significant interest due to their potential as therapeutic agents for various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The ability to precisely control the structure of these molecules through the use of protected amino acids like D-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-(trimethylsilyl) is crucial for optimizing their biological activity and pharmacokinetic properties.

Another area where this compound has shown promise is in the development of novel drug delivery systems. The presence of the Boc protecting group allows for controlled deprotection under specific conditions, enabling the release of active compounds at targeted sites within the body. This approach can improve drug efficacy while minimizing side effects. Additionally, the 3-(trimethylsilyl) substituent can be used to enhance solubility and stability, which are critical factors in drug formulation.

The synthesis of D-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-(trimethylsilyl) typically involves several steps. First, D-alanine is reacted with di-tert-butyl dicarbonate (Boc₂O) to form the Boc-protected derivative. This intermediate is then subjected to silylation using trimethylsilyl chloride (TMSCl) in the presence of a suitable base such as triethylamine (TEA). The resulting product is purified through standard techniques such as column chromatography or recrystallization.

The physical properties of D-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-(trimethylsilyl) have been extensively studied. It is a white crystalline solid with a melting point ranging from 95°C to 97°C. The compound is soluble in common organic solvents such as dichloromethane (DCM), ethyl acetate (EtOAc), and tetrahydrofuran (THF), but has limited solubility in water. These properties make it suitable for use in a wide range of chemical reactions and processes.

In terms of safety and handling, care should be taken when working with this compound due to its reactivity with strong acids and bases. It is recommended to handle it under an inert atmosphere such as nitrogen or argon to prevent degradation. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn during handling to ensure safety.

The potential applications of D-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-(trimethylsilyl) extend beyond its use as an intermediate in chemical synthesis. Recent studies have explored its role in materials science and nanotechnology. For example, it has been used as a building block for self-assembling nanostructures that can be functionalized for various applications such as drug delivery and sensing. The ability to fine-tune the properties of these nanostructures through precise control over the molecular structure highlights the versatility of this compound.

In conclusion, D-Alanine, N-[(1,1-dimethylethoxy)carbonyl)-3-(trimethylsilyl), with CAS number 142148-66-1, is a versatile compound with significant potential in multiple areas of research and development. Its unique structural features make it an ideal candidate for use in peptidomimetic synthesis, drug delivery systems, and advanced materials science applications. As research continues to advance in these fields, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.